Cas no 2248392-28-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-methyloxolan-2-yl)propanoate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-methyloxolan-2-yl)propanoate Chemical and Physical Properties
Names and Identifiers
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- EN300-6514837
- 2248392-28-9
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-methyloxolan-2-yl)propanoate
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- Inchi: 1S/C16H17NO5/c1-10-6-7-11(21-10)8-9-14(18)22-17-15(19)12-4-2-3-5-13(12)16(17)20/h2-5,10-11H,6-9H2,1H3
- InChI Key: AZJSWFRNAXSOSW-UHFFFAOYSA-N
- SMILES: O1C(C)CCC1CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 303.11067264g/mol
- Monoisotopic Mass: 303.11067264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 72.9Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-methyloxolan-2-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6514837-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-methyloxolan-2-yl)propanoate |
2248392-28-9 | 95.0% | 0.05g |
$827.0 | 2025-03-14 | |
| Enamine | EN300-6514837-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-methyloxolan-2-yl)propanoate |
2248392-28-9 | 95.0% | 0.1g |
$867.0 | 2025-03-14 | |
| Enamine | EN300-6514837-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-methyloxolan-2-yl)propanoate |
2248392-28-9 | 95.0% | 0.25g |
$906.0 | 2025-03-14 | |
| Enamine | EN300-6514837-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-methyloxolan-2-yl)propanoate |
2248392-28-9 | 95.0% | 0.5g |
$946.0 | 2025-03-14 | |
| Enamine | EN300-6514837-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-methyloxolan-2-yl)propanoate |
2248392-28-9 | 95.0% | 1.0g |
$986.0 | 2025-03-14 | |
| Enamine | EN300-6514837-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-methyloxolan-2-yl)propanoate |
2248392-28-9 | 95.0% | 2.5g |
$1931.0 | 2025-03-14 | |
| Enamine | EN300-6514837-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-methyloxolan-2-yl)propanoate |
2248392-28-9 | 95.0% | 5.0g |
$2858.0 | 2025-03-14 | |
| Enamine | EN300-6514837-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-methyloxolan-2-yl)propanoate |
2248392-28-9 | 95.0% | 10.0g |
$4236.0 | 2025-03-14 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-methyloxolan-2-yl)propanoate Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-methyloxolan-2-yl)propanoate
Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-methyloxolan-2-yl)propanoate (CAS: 2248392-28-9)
The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-methyloxolan-2-yl)propanoate (CAS: 2248392-28-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole and tetrahydrofuran-derived structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, making it a compound of considerable interest for drug development.
One of the key areas of research has been the synthesis and optimization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-methyloxolan-2-yl)propanoate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis route, achieving a high yield and purity of the compound. The synthetic approach involved the coupling of a modified tetrahydrofuran derivative with an isoindole-1,3-dione moiety, followed by selective esterification. This method not only improved the scalability of production but also provided insights into the structural modifications that could enhance the compound's bioactivity.
Pharmacological evaluations have revealed that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-methyloxolan-2-yl)propanoate exhibits notable anti-inflammatory and anti-proliferative effects. In vitro studies using human cell lines demonstrated its ability to inhibit key inflammatory mediators such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory diseases. Additionally, preliminary data from cancer cell line assays indicated that the compound could induce apoptosis in certain tumor types, possibly through the modulation of intracellular signaling pathways involving MAPK and NF-κB.
Further investigations into the compound's mechanism of action have employed advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have identified potential binding sites on target proteins, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are implicated in inflammation and cancer progression. The findings suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-methyloxolan-2-yl)propanoate may act as a dual inhibitor, offering a novel therapeutic strategy for complex diseases.
Despite these promising results, challenges remain in the development of this compound as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Recent efforts have focused on derivatization and formulation strategies to improve the compound's pharmacokinetic profile. For instance, nanoparticle-based delivery systems have been explored to enhance its solubility and targeted delivery to diseased tissues.
In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-methyloxolan-2-yl)propanoate (CAS: 2248392-28-9) represents a promising scaffold for the development of new therapeutic agents. Its multifaceted biological activities and the ongoing advancements in its synthesis and characterization underscore its potential in addressing unmet medical needs. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications, paving the way for its eventual use in patient care.
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